Cas no 1893789-09-7 (4-(1H-pyrazol-4-yloxy)piperidine)

• Product Name: 4-(1H-pyrazol-4-yloxy)piperidine
• CAS No: 1893789-09-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5522394
• PubChem ID: 117230003
• Update Time: 2025-06-26

4-(1H-pyrazol-4-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-4-yloxy)piperidine
• 4-[(4-Pyrazolyl)oxy]piperidine

• Inchi： 1S/C8H13N3O/c1-3-9-4-2-7(1)12-8-5-10-11-6-8/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： YCHSARQSOQXRNB-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CNN=C2)CC1

Additional information on 4-(1H-pyrazol-4-yloxy)piperidine

Recent Advances in the Study of 4-(1H-pyrazol-4-yloxy)piperidine (CAS: 1893789-09-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-pyrazol-4-yloxy)piperidine (CAS: 1893789-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique piperidine-pyrazole scaffold, has demonstrated promising potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, revealing its versatility as a pharmacophore in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4-(1H-pyrazol-4-yloxy)piperidine as a key intermediate in the synthesis of novel JAK2 inhibitors. The researchers demonstrated that incorporation of this moiety significantly improved the selectivity profile of the inhibitors, reducing off-target effects while maintaining potent activity against JAK2-dependent signaling pathways. Molecular docking studies further elucidated the critical hydrogen bonding interactions between the pyrazole-oxygen and key residues in the JAK2 ATP-binding pocket.

In the realm of CNS drug development, a recent patent application (WO2023056421) disclosed the use of 4-(1H-pyrazol-4-yloxy)piperidine derivatives as potent sigma-1 receptor modulators. The lead compound in this series exhibited nanomolar affinity for sigma-1 receptors and demonstrated neuroprotective effects in animal models of Parkinson's disease. The piperidine-pyrazole core was found to be essential for maintaining the optimal spatial arrangement of pharmacophoric elements required for receptor binding.

Significant progress has also been made in the synthetic methodology for 4-(1H-pyrazol-4-yloxy)piperidine derivatives. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis approach that improved the yield of the target compound from 65% to 92% while reducing the overall process time by 40%. This advancement addresses previous challenges in scaling up production, making the compound more accessible for preclinical and clinical studies.

From a structural biology perspective, recent crystallographic studies have provided valuable insights into the conformational flexibility of 4-(1H-pyrazol-4-yloxy)piperidine when bound to various protein targets. These findings, published in Acta Crystallographica Section D, suggest that the compound's ability to adopt multiple low-energy conformations contributes to its broad applicability in drug design, particularly for targets with flexible binding sites.

Several pharmaceutical companies have included 4-(1H-pyrazol-4-yloxy)piperidine derivatives in their preclinical pipelines. A recent industry report highlighted three investigational new drugs containing this scaffold that have entered Phase I clinical trials in 2024, targeting indications ranging from inflammatory diseases to certain oncology indications. The favorable ADME properties and manageable toxicity profile of these derivatives have contributed to their progression through the drug development pipeline.

Future research directions for 4-(1H-pyrazol-4-yloxy)piperidine appear to focus on three main areas: further exploration of its applications in targeted protein degradation, development of radiolabeled versions for diagnostic imaging, and investigation of its potential in combination therapies. The compound's unique structural features and demonstrated biological activities suggest it will remain an important building block in medicinal chemistry for years to come.